Cas no 2055882-23-8 ((6As,11aR,11bS)-6a,11b-dihydroxy-9-methoxy-1,2,6,11a-tetrahydro-[1]benzofuro[3,2-c]chromen-3-one)

• Product Name: (6As,11aR,11bS)-6a,11b-dihydroxy-9-methoxy-1,2,6,11a-tetrahydro-[1]benzofuro[3,2-c]chromen-3-one
• CAS No: 2055882-23-8
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 3026265
• PubChem ID: 134714898
• Update Time: 2024-11-04

(6As,11aR,11bS)-6a,11b-dihydroxy-9-methoxy-1,2,6,11a-tetrahydro-[1]benzofuro[3,2-c]chromen-3-one Chemical and Physical Properties

Names and Identifiers

• Pterocarpadiol D
• (6As,11aR,11bS)-6a,11b-dihydroxy-9-methoxy-1,2,6,11a-tetrahydro-[1]benzofuro[3,2-c]chromen-3-one
• HY-N9057
• AKOS040762239
• 2055882-23-8
• DA-77214
• CS-0149612

• Inchi： 1S/C16H16O6/c1-20-10-2-3-11-12(7-10)22-14-15(18)5-4-9(17)6-13(15)21-8-16(11,14)19/h2-3,6-7,14,18-19H,4-5,8H2,1H3/t14-,15+,16+/m0/s1
• InChI Key： KWUKOIDTQSGINV-ARFHVFGLSA-N
• SMILES： O1C2C=C(C=CC=2[C@@]2(COC3=CC(CC[C@@]3([C@H]12)O)=O)O)OC

Computed Properties

• Exact Mass: 304.09468823g/mol
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: -0.5

Experimental Properties

• Color/Form: Powder

(6As,11aR,11bS)-6a,11b-dihydroxy-9-methoxy-1,2,6,11a-tetrahydro-[1]benzofuro[3,2-c]chromen-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether